Cas no 61726-75-8 (2H-1-Benzopyran-2-one, 4-ethoxy-7-hydroxy-5-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-ethoxy-7-hydroxy-5-methyl-
• CAS No: 61726-75-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 468321
• PubChem ID: 71392865
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-ethoxy-7-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-ethoxy-7-hydroxy-5-methyl-
• 4-ethoxy-7-hydroxy-5-methylchromen-2-one
• DTXSID90814653
• 4-Ethoxy-7-hydroxy-5-methyl-2H-1-benzopyran-2-one
• 61726-75-8

• Inchi： 1S/C12H12O4/c1-3-15-9-6-11(14)16-10-5-8(13)4-7(2)12(9)10/h4-6,13H,3H2,1-2H3
• InChI Key： DXHCRWSEJYLAFB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=C1C=C(C=C2C)O)OCC)=O

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76